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Compound of Interest

Compound Name: 4-(Thiophen-2-yl)benzoic acid

Cat. No.: B1299055 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(Thiophen-2-yl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
(Thiophen-2-yl)benzoic acid (CAS No: 29886-62-2). The information is compiled from

available safety data resources and general best practices for handling aromatic carboxylic

acids. This document is intended to supplement, not replace, a formal risk assessment and the

guidance of a qualified safety professional.

Hazard Identification and Classification
4-(Thiophen-2-yl)benzoic acid is classified as a hazardous substance according to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary

hazards associated with this compound are acute oral toxicity, skin irritation, and serious eye

irritation.[1]

GHS Classification:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(Thiophen-2-yl)benzoic acid is

provided in the table below.

Property Value Reference

Molecular Formula C₁₁H₈O₂S [1]

Molecular Weight 204.25 g/mol [1]

Appearance Solid

Melting Point 238-243 °C

CAS Number 29886-62-2 [2][3]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 4-
(Thiophen-2-yl)benzoic acid.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE).

Minimize dust generation during handling.

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Store away from heat and sources of ignition.[4][5]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential for protecting

laboratory personnel.
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Exposure Control Recommended Measures

Engineering Controls

Use in a well-ventilated area. A chemical fume

hood is recommended for all procedures that

may generate dust.

Eye/Face Protection
Wear chemical safety goggles or glasses with

side shields.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat. Ensure gloves are

inspected before use and changed if

contaminated.

Respiratory Protection

For operations where dust may be generated

and engineering controls are not sufficient, a

NIOSH-approved N95 dust mask or higher-level

respirator should be used.

First Aid Measures
In the event of exposure to 4-(Thiophen-2-yl)benzoic acid, the following first aid measures

should be taken immediately.
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison control center or

seek medical attention immediately.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if respiratory irritation persists.

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water for

at least 15 minutes. Seek medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards: In case of fire, hazardous decomposition products such as carbon oxides

and sulfur oxides may be produced.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust and contact with the substance. Wear appropriate personal protective equipment.
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Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: Carefully sweep up the spilled solid material, avoiding dust

generation. Place in a suitable, labeled container for disposal. Clean the spill area with a wet

cloth or paper towels to remove any remaining residue.

Experimental Protocols
Detailed experimental protocols for toxicological studies of 4-(Thiophen-2-yl)benzoic acid are

not readily available in the public domain. The GHS classifications are typically derived from

data submitted to regulatory agencies, which may not be publicly accessible. Researchers

planning to conduct studies with this compound should design their protocols in accordance

with established OECD or EPA guidelines for acute toxicity, skin irritation, and eye irritation

testing, and perform a thorough literature search for any available toxicological data.

Visualizations
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Caption: Safe handling workflow for 4-(Thiophen-2-yl)benzoic acid.
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Caption: Relationship between hazards and recommended PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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